N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]-1-(5-methyl-1,2-oxazol-3-yl)methanesulfonamide

• IUPAC Name: N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]-1-(5-methyl-1,2-oxazol-3-yl)methanesulfonamide
• InChI: InChI=1S/C15H22N4O4S/c1-3-19-14(4-6-16-19)15-12(5-7-22-15)9-17-24(20,21)10-13-8-11(2)23-18-13/h4,6,8,12,15,17H,3,5,7,9-10H2,1-2H3/t12-,15+/m0/s1
• InChI Key: OBMXVFJMQHBAHH-SWLSCSKDSA-N
• Canonical SMILES: CCN1C(=CC=N1)C2C(CCO2)CNS(=O)(=O)CC3=NOC(=C3)C
• Isomeric SMILES: CCN1C(=CC=N1)[C@H]2[C@@H](CCO2)CNS(=O)(=O)CC3=NOC(=C3)C
• Molecular Formula: C15H22N4O4S
• Molecular Weight: 354.4 g/mol

Description

N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]-1-(5-methyl-1,2-oxazol-3-yl)methanesulfonamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a pyrazole ring, an oxolane ring, and an oxazole ring, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]-1-(5-methyl-1,2-oxazol-3-yl)methanesulfonamide involves multiple steps, including the formation of the pyrazole, oxolane, and oxazole rings. The process typically starts with the preparation of the pyrazole ring through a cyclization reaction involving ethyl hydrazine and an appropriate diketone. The oxolane ring is synthesized via a ring-closing reaction of a diol precursor. Finally, the oxazole ring is formed through a cyclodehydration reaction involving an amino alcohol and a carboxylic acid derivative.

Industrial Production Methods: Industrial production of this compound would likely involve optimizing the reaction conditions to maximize yield and purity. This could include the use of high-pressure reactors, advanced purification techniques such as chromatography, and continuous flow synthesis to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]-1-(5-methyl-1,2-oxazol-3-yl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of the sulfonamide group to an amine.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonamide group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Various nucleophiles, solvents like dimethylformamide (DMF) or tetrahydrofuran (THF), elevated temperatures.

Major Products:

Oxidation: Sulfoxides, sulfones.

Reduction: Amines.

Substitution: Varied products depending on the nucleophile used.

Scientific Research Applications

N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]-1-(5-methyl-1,2-oxazol-3-yl)methanesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential as a biochemical probe to study enzyme mechanisms and protein interactions.

Medicine: Explored for its therapeutic potential in treating diseases due to its unique structural features that may interact with biological targets.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]-1-(5-methyl-1,2-oxazol-3-yl)methanesulfonamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity through inhibition or activation. The pathways involved could include signal transduction cascades, metabolic pathways, or gene expression regulation, depending on the biological context.

Comparison with Similar Compounds

• N-[[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methyl]-1-(5-methyl-1,2-oxazol-3-yl)methanesulfonamide
• N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]-1-(5-ethyl-1,2-oxazol-3-yl)methanesulfonamide

Comparison: Compared to similar compounds, N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]-1-(5-methyl-1,2-oxazol-3-yl)methanesulfonamide stands out due to its specific substitution pattern, which may confer unique reactivity and biological activity. The presence of the ethyl group on the pyrazole ring and the methyl group on the oxazole ring can influence the compound’s interaction with molecular targets, potentially enhancing its efficacy in certain applications.